Cas no 954265-95-3 (4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride)

• Product Name: 4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride
• CAS No: 954265-95-3
• MF: C₇H₈ClNO₂S₂
• MW: 237.72691822052
• CID: 6431602
• PubChem ID: 16792133
• Update Time: 2025-06-12

4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride
• 4H,5H,6H,7H-Thieno[3,2-c]pyridine-5-sulfonyl chloride
• 4H,5H,6H,7H-Thieno[3,2-c]pyridine-5-sulfonylchloride
• AKOS000148128
• 954265-95-3
• EN300-1602159
• Thieno[3,2-c]pyridine-5(4H)-sulfonyl chloride, 6,7-dihydro-

• Inchi： 1S/C7H8ClNO2S2/c8-13(10,11)9-3-1-7-6(5-9)2-4-12-7/h2,4H,1,3,5H2
• InChI Key： FCTUNQLFXWQFEN-UHFFFAOYSA-N
• SMILES： C1N(S(Cl)(=O)=O)CCC2SC=CC1=2

Computed Properties

• Exact Mass: 236.9684985g/mol
• Monoisotopic Mass: 236.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 388.1±31.0 °C(Predicted)
• pka: -10.35±0.20(Predicted)

Additional information on 4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride

Recent Advances in the Application of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride (CAS: 954265-95-3) in Chemical Biology and Pharmaceutical Research

The compound 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride (CAS: 954265-95-3) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This heterocyclic sulfonyl chloride derivative has garnered significant attention due to its unique chemical properties and versatility in medicinal chemistry applications. Recent studies have highlighted its role in the construction of sulfonamide-based inhibitors targeting various disease-relevant enzymes, including kinases and proteases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride as a crucial building block for the development of selective PI3K inhibitors. The researchers successfully employed this compound to introduce a sulfonamide moiety that significantly enhanced the binding affinity and selectivity profile of their lead compounds. The resulting molecules showed promising activity against cancer cell lines with IC50 values in the low nanomolar range, suggesting potential applications in oncology drug discovery.

In parallel research, scientists have explored the use of this sulfonyl chloride derivative in the development of covalent inhibitors. The reactive sulfonyl chloride group enables the formation of stable covalent bonds with nucleophilic residues in target proteins, offering advantages in terms of potency and duration of action. A recent patent application (WO2023056789) describes novel antibacterial agents incorporating this scaffold, demonstrating broad-spectrum activity against drug-resistant bacterial strains.

The synthetic accessibility of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported an optimized large-scale synthesis protocol that achieves higher yields (85-90%) while minimizing the formation of byproducts. This development is particularly significant for industrial applications where consistent quality and scalability are critical requirements.

From a structural perspective, computational studies have provided insights into the conformational preferences of this scaffold and its interactions with biological targets. Molecular modeling analyses suggest that the thienopyridine core contributes to favorable π-stacking interactions in protein binding sites, while the sulfonyl chloride group offers multiple vectors for structural diversification. These findings have guided rational drug design efforts targeting challenging protein-protein interactions.

Looking forward, the unique properties of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride position it as a valuable tool for chemical biology research and drug discovery. Ongoing studies are exploring its application in PROTAC development, where its dual functionality as both a linker and warhead component shows particular promise. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry is expected to grow significantly in the coming years.